Cas no 869080-51-3 (3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl N,N-dimethylcarbamate)

• Product Name: 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl N,N-dimethylcarbamate
• CAS No: 869080-51-3
• MF: C₂₁H₂₁NO₆
• MW: 383.39454627037
• CID: 6042147
• PubChem ID: 7198393
• Update Time: 2025-06-08

3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl N,N-dimethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl N,N-dimethylcarbamate
• 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl dimethylcarbamate
• Carbamic acid, dimethyl-, 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-1-benzopyran-7-yl ester (9CI)
• F1862-0453
• SR-01000017888
• SR-01000017888-1
• AKOS002254995
• [3-(3,4-dimethoxyphenyl)-4-methyl-2-oxochromen-7-yl] N,N-dimethylcarbamate
• 869080-51-3

• Inchi： 1S/C21H21NO6/c1-12-15-8-7-14(27-21(24)22(2)3)11-17(15)28-20(23)19(12)13-6-9-16(25-4)18(10-13)26-5/h6-11H,1-5H3
• InChI Key： TZMGWHLTOALIJZ-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C2C(=C1)OC(=O)C(C1=CC=C(OC)C(OC)=C1)=C2C)(=O)N(C)C

Computed Properties

• Exact Mass: 383.13688739g/mol
• Monoisotopic Mass: 383.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.3Ų

Experimental Properties

• Density: 1.250±0.06 g/cm3(Predicted)
• Boiling Point: 544.9±50.0 °C(Predicted)
• pka: -1.60±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enes Isoflav-3-enones

Additional information on 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl N,N-dimethylcarbamate

Comprehensive Overview of 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl N,N-dimethylcarbamate (CAS No. 869080-51-3)

The compound 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl N,N-dimethylcarbamate (CAS No. 869080-51-3) is a synthetic coumarin derivative with a unique chemical structure that combines a dimethoxyphenyl group and a dimethylcarbamate moiety. This molecular architecture has garnered significant interest in pharmaceutical and agrochemical research due to its potential biological activities. The compound's chromen-2-one core is a key feature shared with many naturally occurring coumarins, which are known for their diverse pharmacological properties, including antioxidant, anti-inflammatory, and antimicrobial effects.

In recent years, researchers have explored the applications of 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl N,N-dimethylcarbamate in drug discovery, particularly in the development of novel enzyme inhibitors. Its structural resemblance to other bioactive coumarins makes it a promising candidate for targeting specific metabolic pathways. For instance, the dimethylcarbamate group may enhance its binding affinity to certain enzymes, a topic frequently searched by scientists investigating structure-activity relationships (SAR) in medicinal chemistry.

The synthesis of CAS No. 869080-51-3 typically involves multi-step organic reactions, including Peckmann condensation and carbamate formation, which are well-documented in peer-reviewed journals. These methods are often optimized for yield and purity, addressing common queries in synthetic chemistry forums about scalability and green chemistry alternatives. The compound's methoxy and methyl substituents contribute to its lipophilicity, a property critical for bioavailability—a hot topic in drug formulation discussions.

From an analytical perspective, 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl N,N-dimethylcarbamate can be characterized using techniques like HPLC, NMR, and mass spectrometry. Researchers often search for "HPLC method development for coumarin derivatives" or "NMR spectral interpretation of carbamates," reflecting the demand for robust analytical protocols. The compound's UV absorption profile, attributed to its chromophore, also makes it relevant in photochemical studies, aligning with growing interest in light-activated therapeutics.

Beyond pharmaceuticals, this compound has potential applications in material science, where its fluorescence properties could be exploited for sensor development—a trending subject in nanotechnology circles. Environmental scientists might investigate its biodegradation pathways, responding to public concerns about persistent organic pollutants. Such interdisciplinary relevance ensures that CAS No. 869080-51-3 remains a compound of broad scientific appeal.

In conclusion, 3-(3,4-dimethoxyphenyl)-4-methyl-2-oxo-2H-chromen-7-yl N,N-dimethylcarbamate represents a versatile chemical entity with multifaceted research applications. Its structural features bridge traditional medicinal chemistry and modern drug design principles, while its physicochemical properties open doors to innovative non-pharmaceutical uses. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound will likely continue to attract attention across scientific disciplines.